Cas no 159028-51-0 (Benzenemethanol, a-ethynyl-4-fluoro-a-methyl-)

• Product Name: Benzenemethanol, a-ethynyl-4-fluoro-a-methyl-
• CAS No: 159028-51-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 109098
• PubChem ID: 24883619
• Update Time: 2025-04-18

Benzenemethanol, a-ethynyl-4-fluoro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-4-fluoro-a-methyl-
• 2-(4-Fluorophenyl)-3-Butyn-2-OL
• 3-(4- FLUOROPHENYL)-3-BUTYN-2-OL
• 648922_ALDRICH
• AG-E-08343
• Benzenemethanol,a-ethynyl-4-fluoro-a-methyl-, (?A'A A'A currency)-
• CTK4C9926
• J-009557
• Benzenemethanol, alpha-ethynyl-4-fluoro-alpha-methyl-
• SCHEMBL186944
• JEHIMMYBAYPVHN-UHFFFAOYSA-N
• AKOS010651461
• 2-(4-fluorophenyl)but-3-yn-2-ol
• 2-(4-fluorphenyl)-3-butin-2-ol
• DTXSID10584604
• 159028-51-0
• 2-(4-Fluorophenyl)-3-butyn-2-ol, 90%

• MDL： MFCD08276766
• Inchi： 1S/C10H9FO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h1,4-7,12H,2H3
• InChI Key： JEHIMMYBAYPVHN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#C)(C)O

Computed Properties

• Exact Mass: 164.06377
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.111 g/mL at 25 °C
• Boiling Point: 225.9°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.514
• PSA: 20.23
• LogP: 1.66640

Benzenemethanol, a-ethynyl-4-fluoro-a-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes